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High-Value Intermediate for Medicinal Chemistry Scaffolds

Executive Summary

4-Nitro-3-(chloromethyl)pyrazole (C4aH4CIN3O2) is a critical heterocyclic building block used
primarily in the synthesis of bioactive pharmaceutical ingredients, specifically kinase inhibitors
and anti-infective agents.[1] With a molecular weight of 161.55 g/mol , it serves as a dual-
functional scaffold: the chloromethyl group acts as an electrophilic handle for alkylation, while
the nitro group provides a latent amine for subsequent amide coupling or heterocyclization.

This guide details the physicochemical properties, synthetic pathways, and safety protocols
required for the handling and utilization of this compound in drug discovery workflows.

Physicochemical Identity

The molecule exists as a tautomeric equilibrium in solution (1H-pyrazole), though it is
commonly depicted with the proton on the nitrogen adjacent to the functionalized carbon for
mechanistic clarity.
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Property Specification Notes
4-nitro-3-(chloromethyl)-1H- Tautomer: 4-nitro-5-
IUPAC Name
pyrazole (chloromethyl)-1H-pyrazole
Molecular Weight 161.55 g/mol Monoisotopic Mass: 161.00 Da
Molecular Formula C4H4CIN3O2

Verify specific isomer

CAS Number 863662-75-3 (Isomer/Generic) o ]
availability with vendor.[1][2][3]
) ) ] Hygroscopic; darkens on
Physical State Off-white to yellow solid
storage.
. Sparingly soluble in non-polar
Solubility DMSO, DMF, Methanol
solvents (Hexane).
) Acidic NH due to electron-
pKa (Predicted) ~9.5 (NH)

withdrawing nitro group.

Isotopic Signhature

For mass spectrometry (LC-MS) validation, the compound exhibits a characteristic chlorine
isotopic pattern:

e M+ (161.0): 100% relative abundance (
Cl)
e M+2 (163.0): ~32% relative abundance (

cl)

o Fragmentation: Loss of NO2z (46 Da) and CI (35 Da) are common in ESI-MS/MS.

Synthetic Methodology

The synthesis of 4-nitro-3-(chloromethyl)pyrazole is typically achieved via the deoxychlorination
of its hydroxymethyl precursor. This reaction requires strict moisture control to prevent
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hydrolysis or dimerization.

Protocol: Deoxychlorination via Thionyl Chloride

Precursor: (4-Nitro-1H-pyrazol-3-yl)methanol Reagent: Thionyl Chloride (SOCI2)

Step-by-Step Workflow

o Preparation: Dissolve 1.0 eq of (4-nitro-1H-pyrazol-3-yl)methanol in anhydrous
Dichloromethane (DCM) or Chloroform (CHCIs).

» Activation: Cool the solution to 0°C under an inert atmosphere (N2 or Ar).

» Addition: Dropwise add 1.5 eq of Thionyl Chloride (SOCIz). Optional: Add catalytic DMF (0.1
eq) to form the reactive Vilsmeier-Haack species if kinetics are sluggish.

o Reflux: Warm to room temperature and reflux (40°C) for 2—4 hours. Monitor via TLC
(Solvent: 5% MeOH in DCM) or LC-MS.

o Workup:
o Concentrate in vacuo to remove excess SOCIz and solvent.

o Critical: Do not perform an aqueous workup immediately if the product is the HCI salt. Co-
evaporate with Toluene (3x) to remove trace acid.

o Purification: Recrystallize from EtOAc/Hexane or use flash chromatography (SiOz2) if free-
basing is required.

Reaction Pathway Diagram

The following diagram illustrates the conversion and subsequent utility pathways.

Alkylation Nucleophilic Substitution

(Amines/Thiols)
(4-Nitro-1H-pyrazol-3-yl)methanol SOCI2 / DCM SNi / SN2 Mechanism . [SZENTERE G0 E00) [Pl , L
(Alcohol Precursor) @ > (Target Scaffold) Functionalization
Nitro Reduction

(Fe/HCl or H2/Pd)
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Figure 1: Synthetic workflow from alcohol precursor to chloromethyl scaffold and downstream
derivatization.

Reactivity & Applications in Drug Design

The chloromethyl and nitro motifs provide orthogonal reactivity, allowing this molecule to serve
as a "linchpin™ in convergent synthesis.

A. Nucleophilic Substitution (SN2)

The chloromethyl group is highly reactive toward nucleophiles due to the electron-withdrawing
nature of the adjacent nitro-pyrazole ring.

o Amination: Reacts with secondary amines (RzNH) in the presence of base (DIPEA/K2COs) to
form tertiary amine tails, common in kinase inhibitors to improve solubility.

o Thioetherification: Reacts with thiols (R-SH) to form thioethers.

B. Nitro Reduction

The nitro group at position 4 is a "masked"” amino group.
e Reduction Conditions: Fe/NH4Cl, SnClz, or catalytic hydrogenation (Hz/Pd-C).

e Product: 4-Amino-3-(chloromethyl)pyrazole (unstable) or, more commonly, reduction is
performed after the chloromethyl group has been substituted to prevent self-polymerization.

Safety & Handling (HSE)

Warning: This compound is an alkylating agent and must be handled with high containment
protocols.
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Hazard Class Description Mitigation

Chloromethyl heterocycles can o )
] Double nitrile gloves, chemical
) ) cause severe skin burns and )
Vesicant / Irritant ] splash goggles, and handling
eye damage. Potentially o
solely within a fume hood.

genotoxic.
- ] ) - Avoid dust formation; use local
Sensitizer Potential respiratory sensitizer. o
exhaust ventilation.
Avoid heating dry solid
] Nitro compounds can >100°C. Store away from
Energetic ] ]
decompose exothermically. reducing agents and strong

bases.

Storage: Store at 2—8°C under inert gas (Argon). Moisture sensitive (hydrolysis releases HCI).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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